Cas no 31651-76-0 (Phosphorodichloridicacid, 1-naphthalenyl ester)

• Product Name: Phosphorodichloridicacid, 1-naphthalenyl ester
• CAS No: 31651-76-0
• MF: C₁₀H₇Cl₂O₂P
• MW: 261.041141748428
• MDL: MFCD00046392
• CID: 299907
• PubChem ID: 575631
• Update Time: 2025-06-08

Phosphorodichloridicacid, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridicacid, 1-naphthalenyl ester
• 1-NAPHTHYLPHOSPHORODICHLORIDATE
• DICHLOROPHOSPHONIC ACID-[1]NAPHTHYL ESTER
• 1-naphthyl dichlorophosphate
• Dichloridophosphoric acid 1-naphtyl ester
• Dichlorophosphinic acid 1-naphtyl ester
• naphthalen-1-yl phosphorodichloridate
• naphthalene-1-yl phosphorodichloridate
• naphthyl dichlorophosphate
• O-1-naphthyl phosphorodichloridate
• o-naphthyl phosphorodichloridate
• Phosphorodichloridic acid 1-naphtyl ester
• DICHLOROPHOSPHONICACID-[1]NAPHTHYLESTER
• 31651-76-0
• SCHEMBL719618
• 1-Naphthyl dichloridophosphate #
• .alpha.-Naphthylphosphoryl dichloride
• AKOS015965537
• FT-0753312
• 1-dichlorophosphoryloxynaphthalene
• 1-dichloro-phosphoryloxy-naphthalene
• NAPHTHALEN-1-YL CHLOROPHOSPHONOCHLORIDATE
• naphthyl phosphorodichloridate
• naphthylphosphorodichloridate
• naphth-1-yl phosphorodichloridate
• alpha-Naphthyl phosphorodichloridate

• MDL： MFCD00046392
• Inchi： 1S/C10H7Cl2O2P/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key： BLAOQYUKUBIXCF-UHFFFAOYSA-N
• SMILES： ClP(=O)(OC1C=CC=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 259.95600
• Monoisotopic Mass: 259.9560718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 36.11000
• LogP: 4.80430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Phosphorodichloridicacid, 1-naphthalenyl ester

Recent Advances in the Study of Phosphorodichloridicacid, 1-naphthalenyl ester (CAS: 31651-76-0)

Phosphorodichloridicacid, 1-naphthalenyl ester (CAS: 31651-76-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phosphorodichloridic acid moiety attached to a naphthalene ring, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The compound's molecular structure and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic effects.

Recent research has focused on elucidating the chemical properties and biological activities of Phosphorodichloridicacid, 1-naphthalenyl ester. A study published in the Journal of Medicinal Chemistry (2023) explored its role as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers. The study demonstrated that the compound's reactivity allows for efficient modification, enabling the creation of diverse kinase inhibitors with improved selectivity and potency. This finding underscores the compound's utility in medicinal chemistry and its potential to contribute to the development of novel anticancer agents.

Another significant area of research involves the compound's application in chemical biology. A 2024 study in ACS Chemical Biology investigated the use of Phosphorodichloridicacid, 1-naphthalenyl ester as a chemical probe to study enzyme mechanisms. The researchers utilized the compound's ability to form stable adducts with nucleophilic residues in enzymes, providing insights into enzyme-substrate interactions and catalytic mechanisms. This approach has opened new avenues for understanding enzyme function and designing enzyme inhibitors with high specificity.

In addition to its applications in drug discovery, Phosphorodichloridicacid, 1-naphthalenyl ester has also been studied for its potential in material science. A recent publication in Advanced Materials (2024) highlighted its use in the synthesis of phosphorescent materials. The compound's naphthalene moiety, combined with its phosphorous-based functional group, contributes to the development of materials with unique optical properties, which could be utilized in optoelectronic devices and sensors.

Despite these promising findings, challenges remain in the practical application of Phosphorodichloridicacid, 1-naphthalenyl ester. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed to fully realize its potential. Future research directions may include the development of more stable derivatives and the optimization of synthetic routes to enhance yield and purity. Collaborative efforts between chemists, biologists, and material scientists will be essential to overcome these challenges and unlock the compound's full potential.

In conclusion, Phosphorodichloridicacid, 1-naphthalenyl ester (CAS: 31651-76-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique chemical properties and broad applicability make it a focal point for ongoing studies aimed at advancing drug discovery, enzyme research, and material science. As research continues to uncover new uses and improve existing applications, this compound is poised to play a significant role in the development of innovative therapeutic and technological solutions.